Cas no 20383-28-2 (N,N-Diisopropylbenzamide)

• Product Name: N,N-Diisopropylbenzamide
• CAS No: 20383-28-2
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• MDL: MFCD00026370
• CID: 88172
• PubChem ID: 88516
• Update Time: 2025-10-29

N,N-Diisopropylbenzamide Chemical and Physical Properties

Names and Identifiers

• N,N-Diisopropylbenzamide
• NN-Di-iso-propylbenzamide
• N,N-di(propan-2-yl)benzamide
• N,N-diisopropylbenzylamide
• J-013263
• N,N-Di-iso-propylbenzamide
• CS-0154207
• AI3-01520
• N,N'-Diisopropylbenzamide
• SCHEMBL458409
• NSC-6912
• MFCD00026370
• N,N-bis(propan-2-yl)benzamide
• N10384
• EN300-6706478
• A814505
• N-isopropyl- N-isopropyl-benzamid
• Benzamide, N,N-bis(1-methylethyl)-
• 20383-28-2
• NSC6912
• Z276754694
• DTXSID50174321
• SB77985
• FT-0637987
• N,N-Diisopropylbenzamide, 98%
• AKOS003848326
• NSC 6912
• n,n-diisopropyl-benzamide
• DB-013000
• STK209015

• MDL： MFCD00026370
• Inchi： 1S/C13H19NO/c1-10(2)14(11(3)4)13(15)12-8-6-5-7-9-12/h5-11H,1-4H3
• InChI Key： UYXMMJPYFKRKKM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)N(C(C)C)C(C)C
• BRN： 2048090

Computed Properties

• Exact Mass: 205.14700
• Monoisotopic Mass: 205.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u767d\u8272\u6676\u4f53\u72b6\u7c89\u672b ","dst":"White crystalline powder"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 0.9923 (rough estimate)
• Melting Point: 69-71 °C(lit.)
• Boiling Point: 148-152°C 18mm
• Flash Point: 148-152°C/18mm
• Refractive Index: 1.5175 (estimate)
• Water Partition Coefficient: Soluble in water 301 mg/L @ 25°C.
• PSA: 20.31000
• LogP: 2.94560
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N,N-Diisopropylbenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N,N-Diisopropylbenzamide

Comprehensive Guide to N,N-Diisopropylbenzamide (CAS No. 20383-28-2): Properties, Applications, and Industry Insights

N,N-Diisopropylbenzamide (CAS No. 20383-28-2) is a specialized organic compound widely recognized for its role in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. With the growing demand for high-precision chemicals in green chemistry and sustainable manufacturing, this compound has garnered significant attention from researchers and industrial applications alike. Its molecular structure, featuring a benzamide core with diisopropyl substituents, offers unique reactivity and solubility properties, making it invaluable for custom synthesis and catalysis optimization.

One of the most frequently searched questions about N,N-Diisopropylbenzamide revolves around its synthetic pathways and industrial-scale production. Modern methodologies often employ amide coupling reactions or Schotten-Baumann conditions, with an emphasis on minimizing environmental impact. Recent studies highlight its potential in photocatalysis and flow chemistry, aligning with the industry's shift toward energy-efficient processes. Additionally, its stability under various pH conditions makes it a candidate for drug delivery systems and polymeric material enhancements.

From an SEO perspective, terms like "buy N,N-Diisopropylbenzamide," "CAS 20383-28-2 supplier," and "diisopropylbenzamide solubility" rank highly in search queries. This reflects the compound's commercial relevance and the need for reliable technical data. Analytical techniques such as HPLC purity testing and NMR characterization are critical for quality assurance, addressing another common user concern. Regulatory compliance, particularly with REACH and FDA guidelines, further underscores its safe handling protocols.

Innovative applications of N,N-Diisopropylbenzamide extend to electronic materials, where its dielectric properties are explored for flexible electronics. The compound's compatibility with ionic liquids also opens doors for battery electrolyte research. As industries prioritize bio-based alternatives, this benzamide derivative is being evaluated for biodegradable polymer modifications, a topic trending in academic forums.

In summary, N,N-Diisopropylbenzamide (CAS No. 20383-28-2) exemplifies the intersection of specialty chemicals and cutting-edge technology. Its versatility across pharmaceuticals, materials science, and green synthesis positions it as a compound of enduring industrial value. For researchers seeking high-purity reagents or manufacturers optimizing scalable processes, understanding its properties and applications is essential.